1,2-Bis(4-methylpiperidin-1-yl)ethane-1,2-dione

• Molecular Formula: C14H24N2O2
• Molecular Weight: 252.35 g/mol
• IUPAC Name: 1,2-bis(4-methylpiperidin-1-yl)ethane-1,2-dione
• InChI: InChI=1S/C14H24N2O2/c1-11-3-7-15(8-4-11)13(17)14(18)16-9-5-12(2)6-10-16/h11-12H,3-10H2,1-2H3
• InChI Key: TYWXZRDRWCWGIP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C(=O)N2CCC(CC2)C

Description

1,2-Bis(4-methylpiperidin-1-yl)ethane-1,2-dione is an organic compound known for its unique chemical structure and properties This compound features two 4-methylpiperidine groups attached to an ethane-1,2-dione backbone

Preparation Methods

The synthesis of 1,2-Bis(4-methylpiperidin-1-yl)ethane-1,2-dione typically involves the reaction of 4-methylpiperidine with ethane-1,2-dione under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound.

Chemical Reactions Analysis

1,2-Bis(4-methylpiperidin-1-yl)ethane-1,2-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into reduced forms.

Substitution: The compound can undergo substitution reactions where one or more functional groups are replaced by other groups. Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate the reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1,2-Bis(4-methylpiperidin-1-yl)ethane-1,2-dione has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on biological systems.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1,2-Bis(4-methylpiperidin-1-yl)ethane-1,2-dione involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

1,2-Bis(4-methylpiperidin-1-yl)ethane-1,2-dione can be compared with other similar compounds, such as:

1,2-Bis(4-pyridyl)ethane: Known for its use in the formation of molecular and coordination polymers with metal ions.

1,2-Bis(2,4,6-tribromophenoxy)ethane: Studied for its atmospheric chemical reaction mechanisms.

1,2-Bis(2,6-dimethylphenylphosphino)ethane: Used in the synthesis of phosphine ligands. The uniqueness of this compound lies in its specific structure and the resulting properties, which make it suitable for a variety of applications in different fields.